(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid

• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: (1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-3-ene-1-carboxylic acid
• InChI: InChI=1S/C11H17NO4/c1-11(2,3)16-10(15)12-8-6-4-5-7(8)9(13)14/h4,6-8H,5H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1
• InChI Key: OLAXDULTGCDONC-JGVFFNPUSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C=CC[C@@H]1C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC1C=CCC1C(=O)O

Description

(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid is a compound that features a tert-butoxycarbonyl (Boc) protected amino group. The Boc group is commonly used in organic synthesis to protect amines from unwanted reactions during multi-step synthesis processes. This compound is particularly useful in the synthesis of peptides and other complex organic molecules due to its stability and ease of removal under mild acidic conditions .

Preparation Methods

The synthesis of (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid typically involves the protection of the amino group with a Boc group. This can be achieved through the reaction of the amino acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the Boc group .

Industrial production methods for Boc-protected amino acids often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis equipment to ensure high yield and purity .

Chemical Reactions Analysis

(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO4) or osmium tetroxide (OsO4) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a metal catalyst like palladium on carbon (Pd/C) or using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The Boc-protected amino group can undergo nucleophilic substitution reactions with various electrophiles, such as alkyl halides, to form substituted derivatives.

Common reagents and conditions used in these reactions include bases like triethylamine, solvents such as dichloromethane, and catalysts like palladium on carbon . Major products formed from these reactions depend on the specific reagents and conditions used but generally include oxidized, reduced, or substituted derivatives of the original compound .

Scientific Research Applications

(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including peptides and pharmaceuticals.

Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions due to its ability to form stable complexes with biological molecules.

Medicine: It is used in the development of new drugs and therapeutic agents, particularly in the field of cancer research.

Industry: The compound is used in the production of fine chemicals and as a building block for the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid primarily involves the protection of the amino group with a Boc group. This protection prevents the amino group from participating in unwanted side reactions during multi-step synthesis processes. The Boc group can be removed under mild acidic conditions, such as treatment with trifluoroacetic acid (TFA), to reveal the free amino group for further reactions .

Comparison with Similar Compounds

Similar compounds to (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid include other Boc-protected amino acids and derivatives, such as:

N-Boc-glycine: A Boc-protected derivative of glycine used in peptide synthesis.

N-Boc-alanine: A Boc-protected derivative of alanine used in the synthesis of peptides and other organic molecules.

N-Boc-phenylalanine: A Boc-protected derivative of phenylalanine used in the synthesis of complex organic molecules.

The uniqueness of this compound lies in its specific structure, which includes a cyclopentene ring. This structure provides unique reactivity and stability compared to other Boc-protected amino acids .